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Compound of Interest

Compound Name: Z-His-met-oh

Cat. No.: B1352442

Get Quote

Product Identity: N-alpha-Benzyloxycarbonyl-L-Histidyl-L-Methionine CAS: 2641-13-6 |

Formula: C₁₉H₂₄N₄O₅S | MW: 420.49 g/mol Primary Application: Substrate for

Carboxypeptidase Y (CPY); Peptide Synthesis Intermediate.[1][2]

Introduction: The "Deceptively Simple" Dipeptide
Z-His-Met-OH is a specialized dipeptide derivative used primarily as a kinetic substrate to

probe the specificity of serine carboxypeptidases (like CPY) or as a protected building block in

peptide synthesis.[1][2] While it appears structurally simple, it presents a "perfect storm" of

handling challenges:

Solubility: The Z-group (benzyloxycarbonyl) confers significant hydrophobicity, often clashing

with the aqueous requirements of enzymatic assays.[1]

Oxidation Sensitivity: The Methionine thioether side chain is highly prone to oxidation, which

alters its polarity and enzyme recognition.[1]

Racemization Risk: The Histidine imidazole ring can catalyze its own racemization under

improper activation or pH conditions.[1]
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This guide provides a self-validating workflow to navigate these pitfalls.

Module 1: Solubility & Preparation (The Hidden
Barrier)
The Pitfall: Users often attempt to dissolve Z-His-Met-OH directly in aqueous buffers (e.g., PBS

or Tris), resulting in a cloudy suspension or invisible micro-aggregates that yield erratic assay

data.[1][2]

The Mechanism: The Z-group is a large hydrophobic aromatic carbamate.[1] While the

Histidine imidazole (pKa ~6.0) and C-terminal carboxyl (pKa ~3.[1][2]5) are ionizable, their

solvation energy is often insufficient to overcome the hydrophobic stacking of the Z-group in

pure water at neutral pH.[1]

Protocol: The "Solvent-Drop" Dissolution Method
Do not dissolve directly in buffer.[1][2]

Step 1: Create a High-Concentration Stock[1][2]

Weigh the peptide into a glass vial (avoid plastic if possible to minimize adsorption, though

polypropylene is generally acceptable).[1]

Add 100% DMSO (Dimethyl Sulfoxide) or Methanol to achieve a concentration of 10–20 mM.

[1]

Why? DMSO disrupts the hydrophobic interactions immediately.

Validation: The solution must be crystal clear. If particulate matter remains, sonicate briefly

(5–10 seconds).[1][2]

Step 2: Aqueous Dilution (The "Crash-Out" Check)[1][2]

Slowly add the stock solution to your assay buffer (e.g., 50 mM MOPS or Phosphate, pH

6.5–7.[1]0) while vortexing.
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Critical Limit: Keep the final organic solvent concentration < 5% (v/v). Most enzymes,

including CPY, tolerate 1–2% DMSO well.[1][2]

Visual Check: Hold the tube against a light source. Any "shimmer" or turbidity indicates

precipitation.[1][2]

Troubleshooting Logic:

Dissolve Z-His-Met-OH
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Module 2: Stability & Oxidation (The Methionine
Problem)
The Pitfall: Assay activity decreases over time, or HPLC shows a "split peak" for the substrate.

This is often due to Methionine oxidation to Methionine Sulfoxide (Met(O)).[1][2][3][4]

The Mechanism: The thioether sulfur in Methionine is electron-rich and reacts easily with

atmospheric oxygen or peroxides in solvents.[1] Oxidation changes the side chain from

hydrophobic to polar, often destroying enzyme recognition (

increases drastically).[1]

Stability Data & Storage Rules
Parameter Recommended Condition Why?

Storage (Solid) -20°C, Desiccated

Prevents hygroscopic moisture

uptake which accelerates

degradation.[1][2]

Storage (Solution) Do NOT store.

Met oxidizes in solution within

hours/days.[1][2] Prepare

fresh.

Atmosphere Argon/Nitrogen overlay
Displaces O₂ to prevent

thioether oxidation.[1][2]

Reducing Agents Avoid in CPY Assays

DTT/TCEP prevent oxidation

but may reduce disulfide

bonds within the enzyme (CPY

has 2 disulfides).[2]

Self-Validating Check: Before a critical kinetic assay, run a quick HPLC or TLC.[1][2]

Met (Native): Later retention time (more hydrophobic).[1][2]

Met(O) (Oxidized): Earlier retention time (more polar).[1][2]

Threshold: If >5% is oxidized, discard the stock.[1]
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Module 3: Enzymatic Application (Carboxypeptidase
Y Assay)
The Pitfall: "No activity" is observed, or the background signal is too high.[1]

The Mechanism:

pH Mismatch: CPY has a broad pH optimum (5.5–7.5), but Z-His-Met-OH solubility drops

below pH 5.5.[1][2]

Detection Interference: If using ninhydrin to detect released Methionine, buffers containing

amines (Tris) or ammonium ions will cause massive background noise.[1][2]

Optimized Assay Protocol
Reagents:

Buffer: 50 mM MOPS or Phosphate, pH 6.5 (Avoid Tris).

Substrate: 1 mM Z-His-Met-OH (from 50 mM DMSO stock).

Enzyme: Carboxypeptidase Y (0.1–1.0 units/mL).[1][2]

Stop Solution: Citrate buffer pH 5.0 (for Ninhydrin) or 1% TFA (for HPLC).[1][2]

Step-by-Step Workflow:

Equilibration: Incubate Buffer + Enzyme at 25°C for 5 minutes.

Initiation: Add Z-His-Met-OH to start the reaction.[1][2]

Sampling: At

min, remove aliquots.

Quenching:

Method A (Ninhydrin):[1][2] Add to Ninhydrin reagent, boil 15 min. Measure Absorbance at

570 nm.[1][2] (Detects released free Met).[1][2]
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Method B (HPLC): Add TFA to pH < 2.[1] Inject onto C18 column.[1][2] Monitor

disappearance of Z-His-Met-OH (254 nm) or appearance of Z-His-OH.[1][2]

The Reaction Pathway:

Z-His-Met-OH
(Substrate)

Enzyme-Substrate
Complex

+ CPY (Enzyme) Z-His-OH L-Methionine

Hydrolysis
(pH 6.5)

Click to download full resolution via product page

[1][2]
Frequently Asked Questions (FAQ)
Q: Can I use Tris buffer for the CPY assay? A:No. If you are using Ninhydrin detection, Tris (a

primary amine) will react and saturate the detector. Use Phosphate, MOPS, or MES.[1][2] If

using HPLC, Tris is acceptable but phosphate is generally preferred for CPY stability.[1]

Q: My peptide solution turned yellow. Is it safe to use? A:Discard it. Yellowing often indicates

oxidation of the Methionine sulfur or degradation of the Histidine imidazole ring (photo-

oxidation).[1] Z-His-Met-OH should be colorless.[1][2]

Q: Why does the manufacturer recommend storing at 0-8°C, but you suggest -20°C? A: 0-8°C

is acceptable for short-term use (weeks). However, for long-term storage (months), -20°C

minimizes the rate of spontaneous oxidation and hydrolysis.[1][2] Always allow the vial to warm

to room temperature before opening to prevent water condensation on the hygroscopic solid.

Q: I see a double peak on HPLC for my starting material. A: This is likely racemization (D-His

impurity) or oxidation (Met-sulfoxide).[1][2] If the peaks are close (diastereomers), it is

racemization.[1] If the new peak is significantly more polar (earlier elution), it is oxidation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

